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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of several high-fastness

disperse dyes as alternatives to Disperse Red 73 for dyeing polyester and its blends. The

selection of a suitable red disperse dye is critical in achieving vibrant shades with excellent

durability, particularly in applications demanding high performance such as automotive textiles,

sportswear, and outdoor fabrics. This document summarizes key performance data, details

relevant experimental protocols, and provides visual workflows to aid in the selection of the

most appropriate dye for your specific requirements.

Comparative Performance Data
The following tables summarize the available quantitative data for Disperse Red 73 and its

high-fastness alternatives. Fastness properties are rated on a standard 1-5 or 1-8 scale, where

a higher number indicates better performance. It is important to note that fastness properties

can vary depending on the specific dyeing process, substrate characteristics, and the

concentration of the dye used.[1]

Table 1: Comparison of Light, Wash, and Sublimation Fastness Properties
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Dye Name C.I. Name
Light Fastness
(Xenon Arc)

Wash
Fastness
(Staining)

Sublimation
Fastness

Disperse Red 73 Disperse Red 73 6[1] 4-5[1] 4[1]

Disperse Red 60 Disperse Red 60 6[1] 4-5[1] 4-5[1]

Disperse Red 92 -
Data not

available

Data not

available

Data not

available

Disperse Red

167

Disperse Red

167
6-7[1] 4-5[1] 4-5[1]

Disperse Red

177

Disperse Red

177
5-6[1] 4-5[1] 5[1]

Disperse Red

354

Disperse Red

167:1

Data not

available
4-5[2]

Data not

available

Note: Light fastness is typically rated on a scale of 1-8, while wash and sublimation fastness

are rated on a scale of 1-5.

Table 2: Comparison of Rubbing (Crocking) Fastness Properties

Dye Name C.I. Name
Rubbing Fastness
(Dry)

Rubbing Fastness
(Wet)

Disperse Red 73 Disperse Red 73 4-5[1] 4-5[1]

Disperse Red 60 Disperse Red 60 Data not available Data not available

Disperse Red 92 - Data not available Data not available

Disperse Red 167 Disperse Red 167 Data not available Data not available

Disperse Red 177 Disperse Red 177 Data not available Data not available

Disperse Red 354 Disperse Red 167:1 Data not available Data not available

Note: Rubbing fastness is rated on a scale of 1-5.
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Experimental Protocols
The fastness data presented in this guide are determined by standardized experimental

methodologies. The following are detailed summaries of the key experimental protocols

relevant to this comparison.

High-Temperature Exhaust Dyeing of Polyester
This method is commonly used for applying disperse dyes to polyester fabrics to ensure good

dye penetration and fastness.

Pre-treatment (Scouring): Before dyeing, the polyester fabric is scoured to remove

impurities. This is typically done in a bath containing a non-ionic detergent (e.g., 5 g/L) and

sodium carbonate (e.g., 2 g/L) at 60°C for 30 minutes. The fabric is then thoroughly rinsed

with warm and cold water.[2]

Dye Bath Preparation: A dye bath is prepared with a specific liquor ratio (e.g., 1:10). An

anionic dispersing agent is added, and the pH is adjusted to 4.5-5.5 using acetic acid.[3] The

disperse dye is first pasted with a small amount of water before being added to the dye bath.

[2]

Dyeing Cycle: The scoured fabric is introduced into the dye bath at approximately 50-60°C.

The temperature is raised to 130°C at a controlled rate (e.g., 2°C/minute) and held at this

temperature for 30-60 minutes.[3]

Post-treatment (Reduction Clearing): After dyeing, a reduction clearing process is performed

to remove unfixed dye from the fiber surface, which is crucial for good wash fastness. This

involves treating the dyed fabric in a bath containing sodium hydroxide (e.g., 2 g/L) and

sodium hydrosulfite (e.g., 2 g/L) at 70-80°C for 15-20 minutes. The fabric is then rinsed

thoroughly and neutralized.[3]
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High-Temperature Exhaust Dyeing Workflow
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Thermosol Dyeing of Polyester
The Thermosol process is a continuous method suitable for dyeing polyester and its blends.

Padding: The fabric is padded with a liquor containing the disperse dye, a migration inhibitor,

and a thickening agent.

Drying: The padded fabric is dried, often using an infrared pre-dryer followed by a hot flue

dryer.

Thermofixation: The dried fabric is passed through a thermofixation unit at a high

temperature (typically 190-220°C) for 60-90 seconds. During this step, the dye sublimes and

diffuses into the polyester fibers.

After-treatment: Similar to the exhaust method, a washing and reduction clearing process is

necessary to remove unfixed dye and auxiliary chemicals.

Padding
(Dye, Migration Inhibitor)

Drying
(IR Pre-drying, Hot Flue)

Thermofixation
(190-220°C, 60-90s) Washing Reduction Clearing Final Rinsing & Drying

Click to download full resolution via product page

Thermosol Dyeing Process Workflow

Fastness Testing Protocols
This test assesses the resistance of the color to laundering.

Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber

test fabric containing strips of various fibers (e.g., cotton, wool, polyester, nylon, acetate).[1]

Procedure: The composite specimen is placed in a stainless-steel container with a specified

detergent solution and stainless-steel balls to simulate mechanical action. The container is

then agitated in a laundering machine at a specific temperature (e.g., 49°C for AATCC 61

2A) for a set duration (e.g., 45 minutes).[1][4]

Evaluation: After washing and drying, the change in color of the dyed specimen and the

degree of staining on the multifiber test fabric are assessed using standard grey scales.[1]
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This test evaluates the resistance of the dye to fading when exposed to an artificial light source

simulating natural sunlight.[1]

Apparatus: A xenon arc lamp weathering apparatus is used.[1]

Procedure: The dyed fabric specimen is exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity. The exposure continues for a specified

duration or until a certain level of fading is observed in a standard blue wool reference fabric

exposed simultaneously.[1]

Evaluation: The change in color of the exposed specimen is assessed by comparing it with

an unexposed sample of the same fabric using a grey scale for color change.[1]

This test determines the resistance of the color to sublimation during dry heat treatments.

Apparatus: A heat press or a specialized sublimation fastness tester is used.

Procedure: The dyed specimen is placed in contact with an undyed white fabric (typically

polyester). The composite sample is then subjected to a specific temperature (e.g., 180°C,

200°C, or 210°C) and pressure for a set time (e.g., 30 seconds).[5]

Evaluation: The change in color of the original specimen and the staining of the adjacent

white fabric are assessed using grey scales.[5]
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Fastness Testing Experimental Workflow

Conclusion
The selection of an appropriate alternative to Disperse Red 73 depends on the specific

fastness requirements of the end-product. Disperse Red 167 and Disperse Red 177, for

instance, demonstrate excellent light and sublimation fastness, making them suitable for

applications exposed to sunlight and high temperatures. While comprehensive data for all

alternatives is not publicly available, this guide provides a foundational comparison based on

existing data and standardized testing protocols. For a definitive selection, it is recommended

to conduct direct comparative testing of the most promising candidates under your specific

processing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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